Cas no 2229407-18-3 (2-methyl-2-4-(trifluoromethyl)pyridin-3-ylpropan-1-ol)

• Product Name: 2-methyl-2-4-(trifluoromethyl)pyridin-3-ylpropan-1-ol
• CAS No: 2229407-18-3
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6403378
• PubChem ID: 165658048
• Update Time: 2025-10-18

2-methyl-2-4-(trifluoromethyl)pyridin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-4-(trifluoromethyl)pyridin-3-ylpropan-1-ol
• 2-methyl-2-[4-(trifluoromethyl)pyridin-3-yl]propan-1-ol
• EN300-1944958
• 2229407-18-3

• Inchi： 1S/C10H12F3NO/c1-9(2,6-15)8-5-14-4-3-7(8)10(11,12)13/h3-5,15H,6H2,1-2H3
• InChI Key： GVGQTDHGKLCKRN-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C(C)(C)CO)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-methyl-2-4-(trifluoromethyl)pyridin-3-ylpropan-1-ol

2-Methyl-2-4-(Trifluoromethyl)Pyridin-3-Ylpropan-1-Ol (CAS No. 2229407-18-3): A Versatile Compound in Pharmaceutical and Material Science Applications

2-Methyl-2-4-(Trifluoromethyl)Pyridin-3-Ylpropan-1-Ol, with the chemical formula C₁₁H₁₂FN₃O, represents a unique class of pyridine derivatives characterized by the presence of multiple functional groups. The molecular structure features a pyridin-3-yl ring system substituted with a trifluoromethyl group at the 4-position, while the 2-methyl and 1-hydroxy functionalities further enhance its chemical reactivity. This compound is of particular interest in drug discovery and material science due to its potential to modulate biological activity through its fluorinated substituents and hydroxyl group.

Recent studies have highlighted the significance of trifluoromethyl groups in improving the metabolic stability and lipophilicity of pharmaceutical compounds. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that fluorinated pyridine derivatives exhibit enhanced binding affinity to G-protein-coupled receptors (GPCRs) compared to their non-fluorinated counterparts. This property makes 2-Methyl-2-4-(Trifluoromethyl)Pyridin-3-Ylpropan-1-Ol a promising candidate for the development of GPCR-targeted therapeutics, particularly in the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

The hydroxyl group in 2-Methyl-2-4-(Trifluoromethyl)Pyridin-3-Ylpropan-1-Ol plays a critical role in its pharmacological profile. Hydroxyl functionalities are known to enhance the solubility of compounds in aqueous environments, which is essential for drug delivery systems. A 2022 study published in Advanced Drug Delivery Reviews emphasized the importance of hydroxyl-containing molecules in improving the bioavailability of orally administered drugs. This compound’s hydroxyl group may also contribute to its potential as a prodrug precursor, where the hydroxyl moiety can be metabolized to release an active pharmacophore.

In terms of synthetic chemistry, the synthesis of 2-Methyl-2-4-(Trifluoromethyl)Pyridin-3-Ylpropan-1-Ol involves a multi-step process that typically begins with the formation of a pyridine ring. A 2021 article in Organic Letters described a novel methodology for the preparation of fluorinated pyridine derivatives using microwave-assisted reactions, which significantly reduced the reaction time and improved the yield. This approach could be adapted for the synthesis of 2-Methyl-2-4-(Trifluoromethyl)Pyridin-3-Ylpropan-1-Ol, making it more accessible for large-scale production.

Recent advances in computational chemistry have provided insights into the electronic properties of 2-Methyl-2-4-(Trifluoromethyl)Pyridin-3-Ylpropan-1-Ol. A 2023 study in Journal of Computational Chemistry utilized quantum mechanical calculations to predict the frontier molecular orbitals (FMOs) of this compound. The results indicated that the trifluoromethyl substituent significantly lowers the energy of the highest occupied molecular orbital (HOMO), enhancing its ability to act as an electron donor. This property is particularly relevant for applications in organic electronics, where such compounds are used as electron-transport materials.

The 2-methyl group in 2-Methyl-2-4-(Trifluoromyrl)Pyridin-3-Ylpropan-1-Ol contributes to the steric bulk of the molecule, which can influence its interaction with biological targets. A 2022 review in Drug Discovery Today discussed how steric hindrance can modulate the activity of pharmaceutical compounds by preventing unwanted interactions with off-target proteins. This characteristic of 2-Methyl-2-4-(Trifluoromethyl)Pyridin-3-Ylpropan-1-Ol suggests its potential as a selective inhibitor for specific enzymatic pathways.

Furthermore, the fluorinated substituents in this compound have been shown to enhance its photophysical properties. A 2023 study in ACS Nano explored the use of fluorinated aromatic compounds as fluorescent probes for biomedical imaging. The trifluoromethyl group in 2-Methyl-2-4-(Trifluoromethyl)Pyridin-3-Ylpropan-1-Ol could potentially improve the fluorescence quantum yield, making it a candidate for in vivo imaging applications.

Environmental considerations are also critical when evaluating the synthetic and industrial applications of 2-Methyl-2-4-(Trifluoromethyl)Pyridin-3-Ylpropan-1-Ol. The trifluoromethyl group, while beneficial for pharmaceutical properties, can pose environmental risks due to its persistence and bioaccumulation potential. A 2022 report in Environmental Science & Technology highlighted the need for green chemistry approaches in the synthesis of fluorinated compounds to minimize their ecological impact.

In conclusion, 2-Methyl-2-4-(Trifluoromethyl)Pyridin-3-Ylpropan-1-Ol is a multifunctional compound with significant potential in both pharmaceutical and material science domains. Its unique combination of fluorinated substituents, hydroxyl group, and steric bulk makes it a valuable candidate for the development of novel therapeutics and advanced materials. Continued research into its synthetic methods, biological activity, and environmental impact will be essential to fully realize its potential in these fields.